Cas no 131530-18-2 (2-(2-oxoimidazolidin-4-yl)acetic acid)

• Product Name: 2-(2-oxoimidazolidin-4-yl)acetic acid
• CAS No: 131530-18-2
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• CID: 5149143
• Update Time: 2025-07-17

2-(2-oxoimidazolidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-4-imidazolidineacetic acid
• 2-(2-oxoimidazolidin-4-yl)acetic acid

• Inchi： 1S/C5H8N2O3/c8-4(9)1-3-2-6-5(10)7-3/h3H,1-2H2,(H,8,9)(H2,6,7,10)
• InChI Key： UOMTWKDCSBKCJQ-UHFFFAOYSA-N
• SMILES： C1(=O)NCC(CC(O)=O)N1

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.4±23.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2-(2-oxoimidazolidin-4-yl)acetic acid

Introduction to 2-(2-oxoimidazolidin-4-yl)acetic acid (CAS No. 131530-18-2) and Its Emerging Applications in Chemical Biology

2-(2-oxoimidazolidin-4-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 131530-18-2, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazolidinone class, characterized by a five-membered ring containing two nitrogen atoms and a ketone group. The unique structural features of 2-(2-oxoimidazolidin-4-yl)acetic acid make it a versatile scaffold for the development of novel bioactive molecules, particularly in the context of drug discovery and therapeutic intervention.

The pharmacological relevance of 2-(2-oxoimidazolidin-4-yl)acetic acid stems from its ability to interact with biological targets in a manner that modulates cellular processes. Recent studies have highlighted its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. The presence of both an acetic acid moiety and an imidazolidinone ring provides multiple functional handles for chemical modification, enabling the design of derivatives with enhanced specificity and efficacy.

In the realm of medicinal chemistry, 2-(2-oxoimidazolidin-4-yl)acetic acid has been explored as a key building block in the synthesis of compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, derivatives of this scaffold have demonstrated promising activity against enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). The imidazolidinone core is particularly noteworthy for its ability to mimic natural bioactive scaffolds, facilitating the development of molecules that can engage with biological systems more effectively.

One of the most compelling aspects of 2-(2-oxoimidazolidin-4-yl)acetic acid is its role in the development of protease inhibitors. Proteases play crucial roles in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. Researchers have leveraged the structural flexibility of this compound to design inhibitors targeting serine proteases, which are implicated in conditions ranging from cancer to neurodegenerative diseases. The acetic acid side chain further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with amino acid residues in protein active sites.

The synthesis of 2-(2-oxoimidazolidin-4-yl)acetic acid typically involves multi-step organic transformations, beginning with the condensation of appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications. Additionally, computational chemistry approaches have been employed to predict and optimize its biological activity, reducing the time and resources required for experimental validation.

Recent breakthroughs in structure-based drug design have further highlighted the significance of 2-(2-oxoimidazolidin-4-yl)acetic acid. High-resolution crystal structures of protein-ligand complexes have revealed how this compound interacts with its targets at the molecular level. These insights have guided the development of next-generation analogs with improved pharmacokinetic profiles and reduced off-target effects. Such structural information is invaluable for rational drug design, allowing researchers to fine-tune molecular properties for optimal therapeutic outcomes.

The versatility of 2-(2-oxoimidazolidin-4-yl)acetic acid extends beyond its role as a scaffold for drug discovery. It has also been utilized in materials science and biotechnology, where its ability to form stable complexes with other molecules makes it useful in the development of novel biomaterials and sensors. For example, its incorporation into polymer matrices has been explored as a means to enhance material stability and functionality.

Future directions in the study of 2-(2-oxoimidazolidin-4-yl)acetic acid include exploring its potential in combination therapies and personalized medicine. The ability to generate structurally diverse derivatives allows for tailored molecules that can be optimized for specific patient populations or disease states. Furthermore, advances in biocatalysis and green chemistry are expected to influence synthetic routes, making the production of this compound more sustainable and environmentally friendly.

In conclusion, 2-(2-oxoimidazolidin-4-yl)acetic acid (CAS No. 131530-18-2) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.